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Compound of Interest

Compound Name: N-Ethylpentan-2-amine

Cat. No.: B1353153 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: No official Material Safety Data Sheet (MSDS) or Safety Data Sheet (SDS) for N-
Ethylpentan-2-amine (CAS No. 39190-84-6) is publicly available. This document has been

compiled from publicly available data for N-Ethylpentan-2-amine and closely related aliphatic

amines. The hazard classifications and safety recommendations presented herein are

extrapolated and should be used for guidance purposes only. A thorough risk assessment

should be conducted before handling this substance.

Chemical Identity and Physicochemical Properties
N-Ethylpentan-2-amine is a secondary aliphatic amine. Its chemical structure consists of a

pentyl group attached to a nitrogen atom, which is also bonded to an ethyl group and a

hydrogen atom.
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Property Value Source

IUPAC Name N-ethylpentan-2-amine [1][2]

CAS Number 39190-84-6 [1][2][3]

Molecular Formula C7H17N [1][2][3]

Molecular Weight 115.22 g/mol [1][2][3]

Boiling Point 123.9 °C at 760 mmHg [4]

Density 0.751 g/cm³ [4]

Computed XLogP3 1.8 [2]

Hydrogen Bond Donor Count 1 [1]

Hydrogen Bond Acceptor

Count
1 [1]

Rotatable Bond Count 4 [2]

Topological Polar Surface Area 12 Å² [1]

Hazard Identification and Classification
Based on the general hazards of similar aliphatic amines, N-Ethylpentan-2-amine is

anticipated to be a hazardous substance. The following GHS classifications are likely, though

not officially assigned.
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Hazard Class Hazard Category GHS Hazard Statement

Flammable Liquids Category 3
H226: Flammable liquid and

vapor

Acute Toxicity, Oral Category 4 H302: Harmful if swallowed

Acute Toxicity, Dermal Category 4
H312: Harmful in contact with

skin

Skin Corrosion/Irritation Category 1B
H314: Causes severe skin

burns and eye damage

Serious Eye Damage/Eye

Irritation
Category 1

H318: Causes serious eye

damage

Acute Toxicity, Inhalation Category 4 H332: Harmful if inhaled

Signal Word: Danger

Hazard Pictograms:

Flame (GHS02)

Corrosion (GHS05)

Exclamation Mark (GHS07)

First-Aid Measures
Immediate medical attention is crucial in case of exposure.
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Exposure Route First-Aid Measures

Inhalation

Move the victim to fresh air and keep at rest in a

position comfortable for breathing. If not

breathing, give artificial respiration. Seek

immediate medical attention.

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek immediate medical

attention.

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Check for and remove

any contact lenses. Seek immediate medical

attention.

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.

Fire-Fighting Measures
Property Recommendation

Extinguishing Media
Use water spray, alcohol-resistant foam, dry

chemical, or carbon dioxide.

Specific Hazards

Flammable liquid and vapor. Vapors may form

explosive mixtures with air. In a fire, irritating

and toxic gases such as nitrogen oxides and

carbon monoxide may be produced.

Protective Equipment
Wear self-contained breathing apparatus

(SCBA) and full protective clothing.

Handling and Storage
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Aspect Recommendation

Handling

Use only in a well-ventilated area. Wear

appropriate personal protective equipment (see

Section 6). Avoid contact with skin, eyes, and

clothing. Avoid breathing vapor or mist. Keep

away from heat, sparks, and open flame.

Ground and bond containers when transferring

material.

Storage

Store in a tightly closed container in a cool, dry,

and well-ventilated area away from incompatible

substances such as oxidizing agents and strong

acids.

Exposure Controls and Personal Protection
Control Recommendation

Engineering Controls

Use process enclosures, local exhaust

ventilation, or other engineering controls to keep

airborne levels below recommended exposure

limits.

Eye/Face Protection Wear chemical safety goggles and a face shield.

Skin Protection

Wear chemically resistant gloves (e.g., nitrile

rubber), and protective clothing to prevent skin

contact.

Respiratory Protection

If the exposure limit is exceeded, a full-

facepiece respirator with an organic vapor

cartridge may be worn.

Toxicological Information
No specific toxicological data for N-Ethylpentan-2-amine is available. The information below is

based on the general properties of aliphatic amines.[5][6]
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Endpoint Anticipated Effect

Acute Toxicity
Harmful if swallowed, in contact with skin, or if

inhaled.

Skin Corrosion/Irritation Causes severe skin burns.

Serious Eye Damage/Irritation Causes serious eye damage.

Respiratory or Skin Sensitization May cause an allergic skin reaction.

Germ Cell Mutagenicity No data available.

Carcinogenicity No data available.

Reproductive Toxicity No data available.

STOT-Single Exposure May cause respiratory irritation.

STOT-Repeated Exposure No data available.

Aspiration Hazard No data available.

Experimental Protocols
Detailed experimental protocols for the synthesis or use of N-Ethylpentan-2-amine are not

readily available in public safety documents. Researchers should consult specialized chemical

synthesis literature and adapt standard protocols for handling aliphatic amines with appropriate

safety precautions.

Visualizations
The following diagrams illustrate key safety and response workflows when handling N-
Ethylpentan-2-amine.
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Hazard Identification Emergency Response

Flammable Fire-Fighting
(Appropriate Extinguisher)

Corrosive

First Aid Measures
(Inhalation, Skin/Eye, Ingestion)

Spill Cleanup
(Ventilate, Absorb, Dispose)

Toxic

Click to download full resolution via product page

Caption: Hazard Identification and Emergency Response Flowchart.

Required Personal Protective Equipment

Handling N-Ethylpentan-2-amine

Chemical Goggles
& Face Shield Chemical Resistant Gloves Protective Clothing Respirator (if needed)

Click to download full resolution via product page

Caption: Personal Protective Equipment for Handling N-Ethylpentan-2-amine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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